methyl (3S,4R)-8-methyl-3-[(E)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-4-carboxylate

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: methyl (2R,3S)-8-methyl-3-[(E)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-2-carboxylate
• InChI: InChI=1S/C19H23NO4/c1-20-14-9-10-15(20)18(19(22)23-2)16(12-14)24-17(21)11-8-13-6-4-3-5-7-13/h3-8,11,14-16,18H,9-10,12H2,1-2H3/b11-8+/t14?,15?,16-,18+/m0/s1
• InChI Key: MQIXMJWNEKUAOZ-OSINBPNZSA-N
• Isomeric SMILES: CN1C2CCC1[C@H]([C@H](C2)OC(=O)/C=C/C3=CC=CC=C3)C(=O)OC
• SMILES: CN1C2CCC1C(C(C2)OC(=O)C=CC3=CC=CC=C3)C(=O)OC
• synonyms: cinnamoylcocaine; cinnamoylcocaine, (1R-(1alpha,2alpha,3alpha(E),5alpha))-isomer; cinnamoylcocaine, (1R-(1alpha,2alpha,3alpha(Z),5alpha))-isome

Description

Cinnamoylcocaine is a cinnamate ester.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in studies focusing on the synthesis of potential hydroxy metabolites of brain imaging agents. This includes work on modifying iodophenyltropanes to produce amino and hydroxylated products through reactions like nitration and Sandmeyer reaction (Andersen et al., 1997).
• Research has also been conducted on the synthesis of bridged azabicyclic compounds, which are crucial in medicinal chemistry. These studies involve radical translocation reactions of various piperidines and pyrrolidines to produce azabicyclo[3.2.1]octanes (Ikeda et al., 1996).

Molecular Interaction and Structure Analysis

• Studies involving the gold(III) tetrachloride salt of similar compounds have been conducted. These studies provide insights into the molecular structures and interactions, such as hydrogen bonding and close intermolecular contacts, which are vital for understanding the compound's behavior in various environments (Wood et al., 2007).

Medicinal Chemistry and Drug Design

• The compound has been a part of research in medicinal chemistry, specifically in synthesizing analogues for inhibiting cocaine binding and dopamine uptake. Such studies are crucial in developing drugs that can potentially treat conditions like addiction or neurological disorders (Kline et al., 1990).

Pharmacological Applications

• In pharmacological research, derivatives of this compound have been synthesized and tested for various biological activities. This includes exploring its potential as analgetics and investigating the structure-activity relationships (Takeda et al., 1977).